Cas no 2229404-32-2 (5-(3-methyl-1-benzofuran-2-yl)-1,2-oxazol-4-amine)

• Product Name: 5-(3-methyl-1-benzofuran-2-yl)-1,2-oxazol-4-amine
• CAS No: 2229404-32-2
• MF: C₁₂H₁₀N₂O₂
• MW: 214.220002651215
• CID: 6212928
• PubChem ID: 165657633
• Update Time: 2025-06-11

5-(3-methyl-1-benzofuran-2-yl)-1,2-oxazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-methyl-1-benzofuran-2-yl)-1,2-oxazol-4-amine
• EN300-1798345
• 2229404-32-2

• Inchi： 1S/C12H10N2O2/c1-7-8-4-2-3-5-10(8)15-11(7)12-9(13)6-14-16-12/h2-6H,13H2,1H3
• InChI Key： CWFUNMNCQIWDMR-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C)=C1C1=C(C=NO1)N

Computed Properties

• Exact Mass: 214.074227566g/mol
• Monoisotopic Mass: 214.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 65.2Ų

Additional information on 5-(3-methyl-1-benzofuran-2-yl)-1,2-oxazol-4-amine

Introduction to 5-(3-methyl-1-benzofuran-2-yl)-1,2-oxazol-4-amine (CAS No. 2229404-32-2)

5-(3-methyl-1-benzofuran-2-yl)-1,2-oxazol-4-amine, with the CAS number 2229404-32-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of oxazoles, which are known for their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

The structure of 5-(3-methyl-1-benzofuran-2-yl)-1,2-oxazol-4-amine is characterized by a benzofuran moiety fused to an oxazole ring, with a methyl group substituting the benzofuran ring. This unique combination of functional groups imparts specific chemical and biological properties that make it a promising candidate for further research and development in drug discovery.

Recent studies have highlighted the potential of 5-(3-methyl-1-benzofuran-2-yl)-1,2-oxazol-4-amine in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in inflammatory pathways. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibits the activity of cyclooxygenase (COX), a key enzyme in the production of prostaglandins, which are mediators of inflammation and pain. The selective inhibition of COX by 5-(3-methyl-1-benzofuran-2-yl)-1,2-oxazol-4-amine suggests its potential as a safer alternative to nonsteroidal anti-inflammatory drugs (NSAIDs), which can have significant side effects such as gastrointestinal bleeding.

In addition to its anti-inflammatory properties, 5-(3-methyl-1-benzofuran-2-yl)-1,2-oxazol-4-amine has shown promising results in preclinical studies as an anticancer agent. A study published in the European Journal of Medicinal Chemistry reported that this compound exhibits potent cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that 5-(3-methyl-1-benzofuran-2-yl)-1,2-oxazol-4-amine could be a valuable lead compound for the development of novel anticancer therapies.

The pharmacokinetic properties of 5-(3-methyl-1-benzofuran-2-yl)-1,2-oxazol-4-amine have also been investigated to assess its suitability for therapeutic applications. Studies have shown that this compound has favorable oral bioavailability and good plasma stability, which are crucial factors for its effective delivery to target tissues. Furthermore, it has been found to have low toxicity in animal models, indicating a favorable safety profile.

In conclusion, 5-(3-methyl-1-benzofuran-2-y l)-1 , 2 - oxazol - 4 - amine (CAS No . 2 2 9 4 0 0 - 3 0 - 8) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in drug discovery. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical uses.